Cas no 1804838-88-7 (Methyl 4-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 4-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1804838-88-7
• MF: C₉H₅F₆NO₄
• MW: 305.130723714828
• CID: 4832896
• Update Time: 2025-10-28

Methyl 4-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C9H5F6NO4/c1-19-7(18)5-3(17)2-4(20-9(13,14)15)16-6(5)8(10,11)12/h2H,1H3,(H,16,17)
• InChI Key： HKVXAYFXTQEFLU-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OC)C(C=C(N1)OC(F)(F)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 502
• XLogP3: 2.5
• Topological Polar Surface Area: 64.599

Additional information on Methyl 4-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate

Methyl 4-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate: A Comprehensive Overview

Methyl 4-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate, also known by its CAS No. 1804838-88-7, is a highly specialized organic compound with significant applications in various fields, including agrochemicals, pharmaceuticals, and materials science. This compound is characterized by its unique pyridine ring structure, which is substituted with a hydroxyl group at the 4-position, a trifluoromethoxy group at the 6-position, and a trifluoromethyl group at the 2-position. The carboxylate group at the 3-position is methylated, contributing to its stability and reactivity.

The synthesis of Methyl 4-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate involves a series of advanced organic reactions, including nucleophilic substitutions, Friedel-Crafts acylation, and oxidation processes. Recent advancements in catalytic methods have enabled the production of this compound with higher yields and improved purity. The use of environmentally friendly solvents and catalysts has also been explored to minimize the ecological footprint of its manufacturing process.

One of the most notable applications of this compound is in the development of novel agrochemicals. Research has shown that Methyl 4-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate exhibits potent fungicidal activity against a wide range of plant pathogens. Its ability to inhibit fungal growth without adversely affecting crop health makes it a promising candidate for sustainable agriculture practices. Studies published in leading agricultural journals highlight its efficacy in controlling diseases such as powdery mildew and rust in wheat and barley crops.

In the pharmaceutical industry, this compound has shown potential as a lead molecule for developing new drugs targeting metabolic disorders. Preclinical trials have demonstrated that it can modulate key enzymes involved in lipid metabolism, offering a novel approach to treating conditions such as obesity and type 2 diabetes. The trifluoromethoxy and trifluoromethyl groups contribute significantly to its bioavailability and pharmacokinetic properties, making it an attractive candidate for further drug development.

The electronic properties of Methyl 4-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate also make it valuable in materials science. Its ability to act as an electron-deficient aromatic system has led to its use in designing advanced materials for optoelectronic devices. Researchers have explored its application as a building block for organic light-emitting diodes (OLEDs) and photovoltaic cells, where it enhances device efficiency by improving charge transport properties.

Recent studies have also focused on understanding the environmental fate and toxicity of this compound. Field trials indicate that it degrades rapidly under aerobic conditions, reducing its persistence in soil and water systems. Its low toxicity profile towards non-target organisms further supports its safe use in agricultural and industrial applications.

In conclusion, Methyl 4-hydroxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1804838-88-7) is a versatile compound with diverse applications across multiple industries. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical innovation. Ongoing research continues to uncover new potential uses, ensuring its relevance in addressing future challenges in agriculture, medicine, and materials science.